Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027469 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-galactopyranoside 124223-99-0 Inquiry
VC027457 S-Methyl-L-thiocitrulline Dihydrochloride 156719-39-0 Inquiry
VC027483 4-Methylumbelliferyl β-D-Glucoside 18997-57-4 Inquiry
VC027705 1-Pyrenebutylamine 205488-15-9 Inquiry
VC027473 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(β-D-galactopyranosyl)-α-D-galactopyranoside 210357-36-1 Inquiry
VC027491 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-α-D-glucopyranoside Potassium Salt 210357-37-2 Inquiry
VC027459 Methyl(triphenylphosphoranylidene)acetate 2605-67-6 Inquiry
VC027471 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 36476-29-6 Inquiry
VC027477 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside 37067-30-4 Inquiry
VC027465 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside 383160-12-1 Inquiry
VC027467 4-Methylumbelliferyl 2-Acetamido-2-deoxy-4-O-(α-L-fucopyranosyl)-β-D-glucopyranoside 383160-13-2 Inquiry
VC027711 2-(Pyren-1-ylaminocarbonyl)ethyl Methanethiosulfonate 384342-64-7 Inquiry
VC027715 1-Pyrenylmethyl Methanethiosulfonate 384342-65-8 Inquiry
VC027717 2-[3-(1-Pyrenyl)propylcarboxamido]ethyl Methanethiosulfonate 384342-66-9 Inquiry
VC027455 Dihydrocytochalasin B 39156-67-7 Inquiry
VC027713 N-(1-Pyrenyl) Maleimide 42189-56-0 Inquiry
VC027453 Methyl 2,3,4,6-Tetra-O-benzyl-α-D-mannopyranoside 61330-62-9 Inquiry
VC027707 1-Pyrenebutyryl Chloride 63549-37-1 Inquiry
VC027481 4-Methylumbelliferyl Decanoate 66185-70-4 Inquiry
VC027487 4-Methylumbelliferyl α-L-Idopyranosiduronic Acid Cyclohexylammonium Salt 66895-33-8 Inquiry
VC027485 4-Methylumbelliferyl α-L-Idopyranoside 66901-41-5 Inquiry
VC027479 2’-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic Acid, Sodium Salt 76204-02-9 Inquiry
VC027475 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-glucopyranoside 80265-04-9 Inquiry
VC027709 (1-Pyrene)methyl Methacrylate 86112-79-0 Inquiry
VC027489 4-Methylumbelliferyl Phosphocholine 97055-84-0 Inquiry


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